N-{3-[benzyl(methyl)amino]propyl}-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide
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Description
N-{3-[benzyl(methyl)amino]propyl}-2,4-dioxo-3-pentyl-1,2,3,4-tetrahydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C25H32N4O3 and its molecular weight is 436.556. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques
Quinazoline derivatives have been synthesized using different techniques, offering insights into the diverse chemical properties and potential applications of these compounds in scientific research. For instance, the synthesis of substituted N-(2,4-dioxo-1,2,3,4-tetrahydroquinazolinyl)benzamides through reactions between methyl anthranilate and 2-aryl-1,3,4-oxadiazolin-5-ones highlights a method for creating compounds with potentially unique biological activities (N. Chau, Y. Saegusa, Y. Iwakura, 1982).
Biological Activities
Research on quinazoline antifolates that inhibit thymidylate synthase, such as the synthesis of oligo(L-gamma-glutamyl) conjugates of N10-propargyl-5,8-dideazafolic acid, shows the potential of quinazoline derivatives in cancer therapy by targeting specific enzymes involved in DNA synthesis (K. Pawełczak, et al., 1989).
Antimicrobial Properties
Some quinazoline derivatives have been evaluated for their antimicrobial activities, suggesting their potential use in developing new antimicrobial agents. For example, certain N-[2-(Dimethylamino)ethyl] carboxamide derivatives of benzofuro[2,3-b]quinoline and related structures have shown activity against a range of cancer cell lines, highlighting their potential for both antineoplastic and antimicrobial applications (X. Bu, L. Deady, W. Denny, 2000).
Novel Synthesis Methods
Innovative synthesis methods for quinazoline derivatives have been developed, such as the practical synthesis of orally active CCR5 antagonists, which could have implications for the treatment of diseases like HIV (T. Ikemoto, et al., 2005).
Properties
IUPAC Name |
N-[3-[benzyl(methyl)amino]propyl]-2,4-dioxo-3-pentyl-1H-quinazoline-7-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C25H32N4O3/c1-3-4-8-16-29-24(31)21-13-12-20(17-22(21)27-25(29)32)23(30)26-14-9-15-28(2)18-19-10-6-5-7-11-19/h5-7,10-13,17H,3-4,8-9,14-16,18H2,1-2H3,(H,26,30)(H,27,32) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLDVRSAYMOPQHU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCCCN(C)CC3=CC=CC=C3)NC1=O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H32N4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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